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Isopropyl isocyanide safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopropyl isocyanide

CAS No.: 598-45-8

Cat. No.: S586338

Hazard Classification and Properties

The manufacturer classifies isopropyl isocyanide as a dangerous substance with the following hazard codes

[1]:

e Acute Tox. 3 (Acutely toxic via oral, dermal, and inhalation routes)
e Flam. Lig. 2 (Flammable liquid)

The quantitative data from the supplier is summarized in the table below [1]:

Property Value | Description

Assay 97%

Boiling Point 75 °C

Density 0.733 g/mL at 25 °C

Flash Point 20.6 °C (closed cup)
Refractive Index n20/D 1.371

Storage Temperature 2-8°C

Water Hazard Class (WGK) WGK 3 (Highly water-polluting)
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Handling and Safety Precautions

¢ Personal Protective Equipment (PPE): The supplier recommends using eyesields, faceshields,
gloves, and a specific type of respirator filter (type ABEK per EN14387 standard) when handling
this compound [1].

e Odor and General Toxicity: Isocyanides are notorious for their extremely unpleasant and
penetrating odor, which can be detected even in trace amounts [2] [3]. While some isocyanides are
toxic, the toxicity can vary. Some, like ethyl isocyanide, have been shown to have low acute toxicity in
mammals, but specific toxicological data for the isopropy! derivative is not provided in the search
results [3].

¢ Stability and Storage: Isocyanides are generally sensitive to acid and can be hydrolyzed to the
corresponding formamide in the presence of aqueous acid. They can also polymerize when exposed
to Lewis or Bronted acids. Given its low flash point, it should be stored as a flammable liquid in a cool
place (2-8°C) [1] [3].

Context on Isocyanides vs. Isocyanates

It is crucial to distinguish isocyanides from the more hazardous isocyanates [2]:

¢ Isocyanides (R-N=C) are generally considered less toxic than isocyanates, though their unpleasant
odor requires careful handling [2].

¢ Isocyanates (R-N=C=0) are the oxidized form and are much more reactive and toxic. They are
known to cause severe health issues including asthma, respiratory inflammation, and lung cancer
upon inhalation of even small amounts [2].

Safety Workflow Diagram

The following diagram outlines the key decision points for safely handling isopropyl isocyanide based on

the gathered information:
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Isopropyl Isocyanide Safety Workflow
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Summary of critical safety practices for handling isopropyl isocyanide.
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Recommendations for Researchers

¢ Locate the Official SDS: | strongly advise you to contact the chemical supplier (e.g., Sigma-
Aldrich, product #553344) directly to obtain the complete Safety Data Sheet [1]. This is the
definitive source for safe handling, first-aid measures, and disposal information.

¢ Prioritize Engineering Controls: Always work in a well-ventilated fume hood to mitigate both
inhalation risks and the intensely unpleasant odor [2] [3].

¢ Understand the Limitations: The available information is insufficient to fully characterize all risks,
particularly regarding long-term health effects and specific toxicological endpoints.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Isopropyl isocyanide 97 598-45-8 [sigmaaldrich.com]
2. “Isocyanates and isocyanides - life-threatening toxins or ... [sciencedirect.com]

3. - Wikipedia Isocyanide [en.wikipedia.org]

To cite this document: Smolecule. [isopropyl isocyanide safety data sheet]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b586338#isopropyl-isocyanide-safety-data-

sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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